Cas no 1203-86-7 (2,4,5-Trichlorophenacylidene Chloride)

• Product Name: 2,4,5-Trichlorophenacylidene Chloride
• CAS No: 1203-86-7
• MF: C₈H₃Cl₅O
• MW: 292.373817682266
• CID: 174143
• PubChem ID: 14554
• Update Time: 2025-11-06

2,4,5-Trichlorophenacylidene Chloride Chemical and Physical Properties

Names and Identifiers

• Ethanone,2,2-dichloro-1-(2,4,5-trichlorophenyl)-
• 2,2-dichloro-1-(2,4,5-trichlorophenyl)ethanone
• 2,2,2',4',5'-pentachloracetophenon
• 2,2,2',4',5'-PENTACHLOROACETOPHENONE
• 2,4,5-Trichlorophenacylidene chloride
• 2,4,5-Trichlorophenacylidene dichloride
• 2,4,5-Trichlorphenacyliden-chlorid
• Dichloraceto-2,4,5-trichlorphenon
• EINECS 214-871-1
• alpha,alpha,2,4,5-Pentachloroacetophenone
• NS00007627
• UNII-0R0K6674B9
• SCHEMBL11219371
• DTXSID5051608
• Acetophenone, 2,2,2',4',5'-pentachloro-
• .ALPHA.,.ALPHA.,2,4,5-PENTACHLOROACETOPHENONE
• 0R0K6674B9
• Ethanone, 2,2-dichloro-1-(2,4,5-trichlorophenyl)-
• 2,2,2,4,5-PENTACHLOROACETOPHENONE
• 2,2-Dichloro-1-(2,4,5-trichlorophenyl)-ethanone
• 2,2,2',4',5'-PENTACHLOROACETOPHENONE [HSDB]
• Q27237123
• 1203-86-7
• 2,2-Dichloro-1-(2,4,5-trichlorophenyl)ethan-1-one
• HSDB 5794
• 2,4,5-Trichlorophenacylidene Chloride

• Inchi： 1S/C8H3Cl5O/c9-4-2-6(11)5(10)1-3(4)7(14)8(12)13/h1-2,8H
• InChI Key： WKJXVVFAALGBOH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C(C(Cl)Cl)=O)Cl)Cl

Computed Properties

• Exact Mass: 289.86300
• Monoisotopic Mass: 289.862653
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 4.8

Experimental Properties

• Density: 1.624
• Boiling Point: 352.1°Cat760mmHg
• Flash Point: 148.7°C
• Refractive Index: 1.588
• PSA: 17.07000
• LogP: 4.63320

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2,4,5-Trichlorophenacylidene Chloride

Comprehensive Overview of 2,4,5-Trichlorophenacylidene Chloride (CAS No. 1203-86-7): Properties, Applications, and Industry Insights

2,4,5-Trichlorophenacylidene Chloride (CAS No. 1203-86-7) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in synthetic chemistry. This compound, often referred to by its systematic name or abbreviated as TCPAC, belongs to the class of chlorinated aromatic ketones. Its molecular formula, C₈H₃Cl₄O, highlights the presence of multiple chlorine atoms, which contribute to its reactivity and utility in various chemical transformations.

The growing interest in 2,4,5-Trichlorophenacylidene Chloride stems from its role as a key intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Researchers and industry professionals frequently search for terms like "TCPAC synthesis methods," "CAS 1203-86-7 applications," and "chlorinated ketone reactivity" to explore its potential. Recent advancements in green chemistry have also sparked discussions about optimizing its production to minimize environmental impact, aligning with global sustainability goals.

From a structural perspective, 2,4,5-Trichlorophenacylidene Chloride features a phenacylidene backbone with chlorine substituents at the 2, 4, and 5 positions. This arrangement enhances its electrophilic character, making it a valuable reagent for nucleophilic substitution reactions and cyclization processes. Its crystalline form and solubility profile (typically in organic solvents like dichloromethane or acetone) further facilitate its use in laboratory and industrial settings.

In the pharmaceutical sector, CAS No. 1203-86-7 is often employed in the development of heterocyclic compounds, which are pivotal in drug discovery. Searches for "TCPAC in medicinal chemistry" or "1203-86-7 drug intermediates" reflect this demand. Additionally, its derivatives are investigated for their potential bioactivity, though rigorous testing is essential to ensure safety and efficacy.

The agrochemical industry leverages 2,4,5-Trichlorophenacylidene Chloride for crafting crop protection agents, where its chlorinated structure aids in designing molecules with targeted pest resistance. Queries such as "chlorophenacylidene derivatives in agriculture" underscore this niche application. Moreover, its role in material science—particularly in polymer modification—has gained traction, with studies exploring its use in UV-stabilizers and flame retardants.

Handling TCPAC requires adherence to standard laboratory safety protocols, including the use of personal protective equipment (PPE) and proper ventilation. While not classified under restricted categories, its reactive nature necessitates careful storage away from moisture and incompatible substances. Environmental considerations, such as biodegradability and waste management, are also critical topics tied to its lifecycle.

Innovations in catalytic processes and solvent-free reactions have recently improved the efficiency of 2,4,5-Trichlorophenacylidene Chloride synthesis. These advancements address common search queries like "eco-friendly TCPAC production" and "catalysts for chlorophenacylidene reactions." Such developments align with the broader shift toward sustainable chemical manufacturing.

In summary, CAS No. 1203-86-7 remains a compound of significant interest due to its multifaceted applications and adaptability in modern chemistry. Whether in drug development, agrochemicals, or material science, its unique properties continue to inspire research and industrial innovation. For those seeking deeper insights, resources on "TCPAC spectroscopic data" or "structure-activity relationships of chlorinated ketones" provide valuable technical details.